Cas no 1194374-72-5 (Ethyl 3-amino-5-ethyl-1H-pyrrole-2-carboxylate)

• Product Name: Ethyl 3-amino-5-ethyl-1H-pyrrole-2-carboxylate
• CAS No: 1194374-72-5
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 824435
• PubChem ID: 45790124
• Update Time: 2024-11-03

Ethyl 3-amino-5-ethyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-5-ethyl-1H-pyrrole-2-carboxylate
• 1H-Pyrrole-2-carboxylic acid, 3-amino-5-ethyl-, ethyl ester
• 40000
• 50G, 70000
• AK-26578
• I11-0469
• KB-252913
• MolPort-009-198-579
• PubChem22885
• 3328AA
• AM20080869
• 1194374-72-5
• SB63195
• AKOS006309294
• DTXSID90672230
• DB-012412
• Ethyl3-amino-5-ethyl-1H-pyrrole-2-carboxylate

• MDL： MFCD11111536
• Inchi： 1S/C9H14N2O2/c1-3-6-5-7(10)8(11-6)9(12)13-4-2/h5,11H,3-4,10H2,1-2H3
• InChI Key： YVRLPBNXXIMQMY-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C=C(CC)N1)N)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives